Cas no 871700-26-4 (2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide)

• Product Name: 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide
• CAS No: 871700-26-4
• MF: C₁₃H₁₁FIN₃O₂
• MW: 387.148218393326
• MDL: MFCD22575015
• CID: 1035775
• PubChem ID: 59717036
• Update Time: 2025-05-21

2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide
• 2-cyano-N-cyclopropyl-N-[[(2-fluoro-4-iodophenyl)amino]carbonyl]Acetamide
• 2-cyano-N-cyclopropyl-N-(2-fluoro-4-iodophenylcarbaMoyl)acetaMide
• 2-cyano-N-cyclopropyl-N-[(2-fluoro-4-iodophenyl)carbamoyl]acetamide
• NTVQGIQRXWIFGO-UHFFFAOYSA-N
• BCP14582
• 3769AC
• AX8244322
• 1-(2-cyano-acetyl)-1-cyclopropyl-3-(2-fluoro-4-iodo-phenyl)-urea
• 1-(2-cyano-acetyl)-1-cyclopropyl 3-(2-fluoro-4-iodo-phenyl)-urea
• AcetaMide,2-cyano-N-cyclopropyl-N-
• 2-Cyano-N-cyclopropyl-N-[[(2-fluoro-4-iodophenyl)amino]carbonyl]acetamide (ACI)
• 1-(2-Cyanoacetyl)-1-cyclopropyl-3-(2-fluoro-4-iodophenyl)urea
• Acetamide, 2-cyano-N-cyclopropyl-N-[[(2-fluoro-4-iodophenyl)amino]carbonyl]-
• 871700-26-4
• WJB70026
• SCHEMBL1419210
• CS-M1669
• AKOS016000358
• CS-13335
• DTXSID10732729
• DB-365006

• MDL： MFCD22575015
• Inchi： 1S/C13H11FIN3O2/c14-10-7-8(15)1-4-11(10)17-13(20)18(9-2-3-9)12(19)5-6-16/h1,4,7,9H,2-3,5H2,(H,17,20)
• InChI Key： NTVQGIQRXWIFGO-UHFFFAOYSA-N
• SMILES： N#CCC(N(C1CC1)C(NC1C(F)=CC(I)=CC=1)=O)=O

Computed Properties

• Exact Mass: 386.98800g/mol
• Monoisotopic Mass: 386.98800g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.2
• XLogP3: 2.6

2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas

Additional information on 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide

Compound CAS No 871700-26-4: 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide

The compound with CAS No 871700-26-4, known as 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of extensive research in recent years.

Structural Overview: The molecule consists of a cyano group attached to an acetamide backbone, which is further substituted by a cyclopropyl group and a (2-fluoro-4-iodophenyl)carbamoyl group. The presence of the cyclopropyl group introduces strain into the structure, potentially enhancing its reactivity and binding affinity to target proteins. The fluorine and iodine substituents on the phenyl ring contribute to the molecule's electronic properties, making it highly versatile in terms of functionalization and bioactivity.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic substitutions, acylation reactions, and cyclizations. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound.

Biological Activity: Studies have demonstrated that 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide exhibits potent inhibitory activity against various enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases. Preclinical trials have shown that the compound demonstrates selective cytotoxicity against cancer cell lines while sparing normal cells, indicating its potential as an anticancer agent.

Therapeutic Applications: The compound's ability to modulate key signaling pathways makes it a promising candidate for the treatment of chronic diseases such as cancer, neurodegenerative disorders, and autoimmune conditions. Researchers are actively exploring its efficacy in inhibiting tumor growth and metastasis in animal models.

Safety and Toxicology: Preliminary safety assessments indicate that the compound has a favorable toxicity profile at therapeutic doses. However, further studies are required to evaluate its long-term effects and potential for off-target interactions.

Future Directions: Ongoing research is focused on optimizing the pharmacokinetic properties of 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide, including improving its bioavailability and reducing clearance rates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, Compound CAS No 871700-26-4: 2-Cyano-N-cyclopropyl-N-((2-fluoro-4-iodophenyl)carbamoyl)acetamide represents a cutting-edge advancement in medicinal chemistry with immense potential for therapeutic applications. Its unique structure, coupled with robust biological activity, positions it as a leading candidate in the development of innovative treatments for various diseases.